Cas no 68125-01-9 (N-(2-methylpropyl)dodecanamide)

68125-01-9 structure
Product name:N-(2-methylpropyl)dodecanamide
N-(2-methylpropyl)dodecanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-methylpropyl)dodecanamide
- Dodecanamide, N-isobutyl-
- CHEMBL3601379
- NSC403895
- KJXSXHGTHSJJMJ-UHFFFAOYSA-N
- SCHEMBL20876854
- DTXSID50323392
- NSC-403895
- AKOS003845668
- 68125-01-9
-
- Inchi: InChI=1S/C16H33NO/c1-4-5-6-7-8-9-10-11-12-13-16(18)17-14-15(2)3/h15H,4-14H2,1-3H3,(H,17,18)
- InChI Key: KJXSXHGTHSJJMJ-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCC(=O)NCC(C)C
Computed Properties
- Exact Mass: 255.25639
- Monoisotopic Mass: 255.256214676g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 12
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
N-(2-methylpropyl)dodecanamide Related Literature
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Kelly M. Stewart,Kristin L. Horton Org. Biomol. Chem., 2008,6, 2242-2255
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Angelos B. Canaj,Milosz Siczek,Marta Otręba,Tadeusz Lis,Giulia Lorusso,Marco Evangelisti,Constantinos J. Milios Dalton Trans., 2016,45, 18591-18602
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Junfeng Xie,Shuang Li,Xiaodong Zhang,Jiajia Zhang,Ruoxing Wang,Hao Zhang,Bicai Pan,Yi Xie Chem. Sci., 2014,5, 4615-4620
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Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
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Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
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